N-(4-methoxyphenethyl)-2-(4-methyl-6-oxo-2-((1-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)acetamide
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Description
N-(4-methoxyphenethyl)-2-(4-methyl-6-oxo-2-((1-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C24H27N3O3S and its molecular weight is 437.56. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Biological Activity
The scientific research around N-(4-methoxyphenethyl)-2-(4-methyl-6-oxo-2-((1-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)acetamide explores its synthesis, structural modification, and biological activity, highlighting its potential in pharmaceutical applications. The compound is part of a broader class of chemicals that have been synthesized and studied for their various biological activities, including anti-inflammatory, analgesic, anticonvulsant, and antimicrobial properties.
Anti-Inflammatory and Analgesic Agents A study on the synthesis of novel compounds derived from visnaginone and khellinone reported the creation of heterocyclic compounds showing significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Pharmacokinetics and Disposition Research on PF-06282999, a thiouracil derivative structurally similar to the compound , emphasized its pharmacokinetics, disposition across animals and humans, and potential treatment for cardiovascular diseases without significant metabolic turnover, indicating a preference for renal clearance (Dong et al., 2016).
Anticonvulsant Agents Another study focused on the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents, providing insights into the structure-anticonvulsant activity relationship and the potential for new treatments in epilepsy (Severina et al., 2020).
Antimicrobial Activities A diverse range of synthesized compounds, including those structurally related to the compound of interest, have been explored for their antimicrobial activities. These studies contribute to the development of new antimicrobial agents to address the increasing problem of drug-resistant pathogens (Kerru et al., 2019).
Properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]-2-[4-methyl-6-oxo-2-(1-phenylethylsulfanyl)-1H-pyrimidin-5-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O3S/c1-16-21(15-22(28)25-14-13-18-9-11-20(30-3)12-10-18)23(29)27-24(26-16)31-17(2)19-7-5-4-6-8-19/h4-12,17H,13-15H2,1-3H3,(H,25,28)(H,26,27,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEYVEBKUJUCWLX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)SC(C)C2=CC=CC=C2)CC(=O)NCCC3=CC=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.